Herculite XR Dentin

• CAS No.: 126098-28-0
• Molecular Formula: C10H17NO2
• Synonyms: Herculite XR Dentin

Description

Herculite XR Dentin is a microhybrid composite resin recognized as a reference material in dental restorative research . It is specifically formulated to achieve high bond strength to dentin, with laboratory studies reporting shear bond strengths of 15.4 ± 3.7 MPa . This material is highly relevant for investigations into the durability of the resin-dentin bond interface, a critical area of study in adhesive dentistry . Its performance can be enhanced when used in conjunction with its dedicated intermediate material, XR-Ionomer, which significantly reduces microleakage in Class V restorations and provides a characterized fluoride release profile . Clinical evaluations of similar Herculite formulations demonstrate their long-term potential, showing low wear rates and high color stability over 3 years, making them a valuable benchmark for evaluating new restorative materials in clinical simulation studies . Researchers utilize this compound to explore mechanisms of adhesion, interfacial degradation, and the clinical success of composite restorations in non-carious cervical lesions . The material has a filler content of 79% by weight and a polymerization shrinkage of 3% . Its composition includes Bis-GMA, TEGDMA, and filler particles of borosilicate glass and colloidal silica . This product is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Fundamental Scientific Principles and Mechanisms Governing Herculite Xr Dentin Performance

Polymerization Dynamics and Network Formation

Polymerization in dental composites is a chemical process where small molecules called monomers link together to form large polymer chains researchgate.netpocketdentistry.com. This process involves the conversion of carbon-carbon double bonds (C=C) in the monomers into single bonds (C-C) as they become part of the polymer backbone researchgate.netresearchgate.net. The extent of this conversion, known as the degree of conversion (DC), is crucial for the material's physical and mechanical properties researchgate.netmdpi.comjidmr.com.

Initiation, Propagation, and Termination Mechanisms of Free Radical Polymerization

The polymerization of methacrylate-based dental composites, including Herculite XR Dentin, primarily occurs via a free radical addition polymerization mechanism researchgate.netpocketdentistry.comfujifilm.combyjus.com. This chain reaction typically involves three main steps: initiation, propagation, and termination researchgate.netpocketdentistry.comfujifilm.combyjus.com.

Initiation: This is the first step where highly active free radicals are generated fujifilm.combyjus.com. In light-cured composites, this occurs when a photoinitiator molecule absorbs light energy of a specific wavelength mdpi.com. The photoinitiator, often camphorquinone (B77051) (CQ) in conjunction with a co-initiator (typically a tertiary amine), breaks down to form free radicals mdpi.comnih.govresearchgate.net. These free radicals then react with a monomer molecule, opening its double bond and creating a new, active monomeric free radical species fujifilm.combyjus.commdpi.com.

Propagation: In this step, the active monomeric free radical rapidly reacts with other available monomer molecules, sequentially adding them to the growing polymer chain researchgate.netpocketdentistry.comfujifilm.combyjus.com. This process continues, increasing the length of the polymer chain, as long as monomers are available to react with the free radical at the end of the chain researchgate.netpocketdentistry.com.

Termination: The polymerization reaction ends when the propagating radicals become inactivated fujifilm.com. The most common termination mechanism is recombination, where two growing polymer chains with free radicals at their ends react with each other to form a single, longer chain without any free radicals pocketdentistry.comfujifilm.com. Another mechanism is disproportionation, where a hydrogen atom is transferred from one chain to another, resulting in one saturated and one unsaturated chain fujifilm.com. Termination can also occur if free radicals react with contaminants or inhibitors present in the material pocketdentistry.comfujifilm.com. The termination reactions influence the molecular weight distribution of the resulting polymer fujifilm.com.

Factors Influencing Polymerization Efficacy in Dental Composites

The efficacy of polymerization, measured by the degree of conversion and depth of cure, is influenced by numerous factors related to the composite material itself and the light-curing process researchgate.netmdpi.comjidmr.comnih.govnih.gov.

Key factors include:

Composite Shade: Darker and more opaque shades absorb more light, reducing the amount of light energy that penetrates to deeper layers of the composite, thus requiring longer curing times nih.govohi-s.comisciii.es.

Filler Type and Content: The type, size, and amount of inorganic filler particles in the composite influence light scattering and absorption, affecting light penetration and polymerization depth researchgate.netnih.govmdpi.commdpi.compsu.edu. Herculite XRV contains approximately 79% inorganic filler by weight with an average particle size of 0.6 µm plandent.fidentaltix.com. Herculite XRV Ultra utilizes nanofiller technology kerrdental.comdentrealstore.com.

Resin Type and Composition: The specific monomers and the presence of diluents or other additives in the resin matrix affect the viscosity, polymerization rate, and final degree of conversion researchgate.netnih.govmdpi.comlumhs.edu.pk.

Initiator System: The type and concentration of photoinitiators and co-initiators determine the efficiency of free radical generation upon light exposure mdpi.comresearchgate.netnih.govmdpi.comlumhs.edu.pk.

Material Temperature: Increasing the temperature of the composite resin can increase the microhardness of the cured material thejcdp.com.

The characteristics of the light curing unit (LCU) and the technique used significantly impact polymerization efficacy researchgate.netmdpi.comnih.govohi-s.comnih.gov.

Important light curing parameters include:

Light Intensity (Irradiance): The power density of the light (mW/cm²) affects the rate and extent of polymerization ohi-s.comnih.govnih.govtmujdent.co.in. A higher intensity generally leads to faster and more complete polymerization, although excessively high intensity can generate heat ohi-s.com.

Exposure Time: The duration of light exposure determines the total energy delivered to the composite (Radiant Exposure = Irradiance x Time) nih.govohi-s.comtmujdent.co.in. Sufficient exposure time is necessary to achieve an adequate degree of conversion, especially for thicker increments or darker shades nih.govohi-s.com.

Wavelength and Spectral Output: The wavelength of the light emitted by the LCU must match the absorption spectrum of the photoinitiator in the composite for effective activation mdpi.commdpi.comisciii.es. Camphorquinone, a common photoinitiator, absorbs visible light in the 360–510 nm range, with maximum absorbance around 468-469 nm mdpi.comnih.gov.

Distance and Angulation of the Light Tip: The distance between the light source and the composite surface, as well as the angulation of the light tip, significantly affect the amount of light energy reaching the material researchgate.netnih.govohi-s.com. Light intensity diminishes rapidly with increasing distance nih.gov. Proper angulation ensures even curing ohi-s.com.

Light Tip Diameter: The active diameter of the light cure tip influences the area of composite that receives sufficient light energy mdpi.com.

Studies have shown that different LCUs (e.g., halogen vs. LED) and curing protocols (e.g., continuous vs. soft-start) can affect polymerization outcomes thejcdp.comnih.govcumhuriyet.edu.tr. For adequate polymerization of a 2 mm increment, a radiant exposure within the range of 16–24 J/cm² is often recommended nih.gov.

The incremental placement technique is widely recommended for composite restorations, particularly in cavities exceeding 2 mm in depth jidmr.comohi-s.commdpi.comnih.gov. This involves placing and curing the composite in layers, typically no thicker than 2 mm jidmr.comohi-s.commdpi.com.

The benefits of incremental curing include:

Improved Polymerization: Placing in thinner increments allows for better light penetration to the full depth of each layer, ensuring a higher degree of conversion and improved mechanical properties jidmr.comohi-s.com.

While bulk-fill composites are designed to be placed in thicker increments (up to 4-5 mm) with sufficient polymerization efficiency, the incremental technique remains a standard protocol for conventional composites like this compound mdpi.comallenpress.comecronicon.net. Some studies suggest that in high C-factor cavities, the incremental technique can result in higher bond strength compared to bulk-fill techniques allenpress.com.

Light Curing Parameters and Spectral Considerations

Polymerization Contraction Phenomena and Associated Stress Generation

Polymerization of dental composites is accompanied by a volumetric reduction, known as polymerization shrinkage nih.govisciii.eslumhs.edu.pkallenpress.comscispace.com. This shrinkage occurs because the monomers, initially held together by weaker van der Waals forces over larger distances, become linked by shorter covalent bonds in the polymer network allenpress.com. The volumetric reduction can range from 1.5% to 6% for common commercial materials allenpress.com.

When the composite is bonded to the rigid tooth structure within a cavity, this shrinkage is constrained, leading to the development of polymerization shrinkage stress within the material and at the tooth-restoration interface nih.govmdpi.comtmujdent.co.inallenpress.comscispace.comunitau.br. This stress can have detrimental effects, including marginal leakage, gap formation, cuspal deflection, tooth cracking, reduced bond strength, and lowered mechanical properties of the restoration nih.govallenpress.comscispace.com.

Stress development at the material-substrate interface is a complex phenomenon influenced by the interplay of material properties, cavity configuration, and placement technique mdpi.comtmujdent.co.inunitau.br.

Key mechanisms and influencing factors include:

Volumetric Shrinkage: The inherent reduction in volume during polymerization is the primary driver of stress generation isciii.eslumhs.edu.pkallenpress.comscispace.com.

Elastic Modulus of the Composite: As the composite polymerizes and becomes rigid (reaches the gel point), its elastic modulus increases mdpi.comallenpress.com. A higher elastic modulus means the material resists deformation more, leading to greater stress development for a given amount of shrinkage allenpress.comscispace.com.

Cavity Configuration (C-factor): The configuration factor (C-factor) is the ratio of bonded to unbonded surface area in a cavity preparation mdpi.comnih.gov. A higher C-factor indicates more constraint on the shrinking composite, leading to higher stress development at the bonded interfaces mdpi.comnih.govallenpress.com.

Bond Strength: The strength of the bond between the composite and the tooth structure influences how effectively stress is transferred to the tooth nih.govtmujdent.co.inallenpress.com. If the polymerization stress exceeds the bond strength, debonding and gap formation can occur allenpress.comscispace.com.

Polymerization Rate: The speed at which polymerization occurs can influence stress development. Slower polymerization rates may allow for more viscous flow and stress relaxation before the material becomes rigid, potentially resulting in lower stress lumhs.edu.pkallenpress.com.

Material Flow: The ability of the composite material to flow and deform during the initial stages of polymerization, before reaching the gel point, can help to relieve some of the shrinkage stress scispace.comunitau.br. Factors like filler content and resin viscosity influence flowability mdpi.comscispace.com.

Stress-Relieving Mechanisms: The tooth structure itself can exhibit some compliance, and the presence of a low-stiffness material or liner at the interface can help to absorb some of the stress scispace.comunitau.br.

While polymerization shrinkage is inevitable, strategies such as incremental placement, using composites with modified formulations (e.g., larger monomers, lower filler content, stress-relieving additives), and using resilient liners can help to mitigate the effects of polymerization stress lumhs.edu.pkallenpress.comscispace.com.

Research Findings and Data:

While specific detailed research findings or data tables directly pertaining only to this compound's polymerization dynamics and stress generation were not extensively available in the search results, the general principles and factors discussed apply to methacrylate-based dental composites of its type.

Studies on dental composites in general provide relevant context. For instance, research has shown that increasing light curing exposure time can lead to higher radiant exposure and better polymerization, especially in thicker layers nih.gov. The relationship between light intensity and polymerization contraction has been demonstrated to be linear nih.gov. The effect of composite temperature on microhardness (an indicator of polymerization efficacy) has also been studied, showing increased hardness with increased temperature thejcdp.com.

Regarding polymerization stress, studies have measured stress generation using transducers allenpress.comscispace.com. Calculations based on the assumption of an elastic solid predict stresses ranging from 100-300 MPa for typical commercial dental composites allenpress.comscispace.com. The influence of cavity configuration (C-factor) on stress development has been investigated, highlighting that higher C-factors lead to more constrained shrinkage and higher stress mdpi.comnih.govallenpress.com.

Here is a conceptual table summarizing factors influencing polymerization efficacy, based on the search results:

Factor	Influence on Polymerization Efficacy	Relevant Section
Composite Shade	Darker shades require longer curing times due to light absorption.	2.1.2, 2.1.2.1, nih.govohi-s.comisciii.es
Filler Type and Content	Affects light scattering and penetration, influencing depth of cure.	2.1.2, researchgate.netnih.govmdpi.commdpi.compsu.edu
Resin Composition	Influences viscosity, reaction rate, and final conversion.	2.1.2, researchgate.netnih.govmdpi.comlumhs.edu.pk
Initiator System	Determines efficiency of free radical generation.	2.1.2, mdpi.comresearchgate.netnih.govmdpi.comlumhs.edu.pk
Material Temperature	Can increase microhardness/efficacy.	2.1.2, thejcdp.com
Light Intensity (Irradiance)	Affects rate and extent of polymerization.	2.1.2.1, ohi-s.comnih.govnih.govtmujdent.co.in
Exposure Time	Determines total energy delivered; crucial for adequate conversion.	2.1.2.1, nih.govohi-s.comtmujdent.co.in
Wavelength/Spectral Output	Must match photoinitiator absorption for effective activation.	2.1.2.1, mdpi.commdpi.comisciii.es
Distance/Angulation of Tip	Affects amount and uniformity of light reaching the composite.	2.1.2.1, researchgate.netnih.govohi-s.com
Increment Thickness	Thinner increments allow better light penetration and higher conversion.	2.1.2, 2.1.2.2, jidmr.comohi-s.commdpi.com

Here is a conceptual table summarizing factors influencing polymerization stress, based on the search results:

Factor	Influence on Polymerization Stress	Relevant Section
Volumetric Shrinkage	Primary cause of stress generation.	2.1.3, isciii.eslumhs.edu.pkallenpress.comscispace.com
Elastic Modulus	Higher modulus leads to greater stress for a given shrinkage.	2.1.3, 2.1.3.1, mdpi.comallenpress.comscispace.com
Cavity Configuration (C-factor)	Higher C-factor (more bonded surfaces) leads to greater stress.	2.1.3, 2.1.3.1, mdpi.comnih.govallenpress.com
Bond Strength	Influences stress transfer to tooth; if exceeded, debonding occurs.	2.1.3, 2.1.3.1, nih.govtmujdent.co.inallenpress.com
Polymerization Rate	Slower rates may allow more stress relaxation.	2.1.3.1, lumhs.edu.pkallenpress.com
Material Flow	Ability to flow before gelling helps relieve stress.	2.1.3.1, mdpi.comscispace.comunitau.br
Placement Technique	Incremental placement reduces stress compared to bulk filling (for conventional composites).	2.1.2.2, 2.1.3.1, ohi-s.commdpi.comnih.gov

Compound Names and PubChem CIDs:

Identifying the exact, proprietary chemical composition of "this compound" and obtaining specific PubChem CIDs for all its components is challenging based solely on the provided search results, as manufacturers' precise formulations are often confidential. However, dental composites of this type generally contain a resin matrix composed of methacrylate (B99206) monomers and a photoinitiator system. Herculite XR is described as a barium glass-filled hybrid resin composite reference.md. Herculite XRV Ultra is a nanohybrid composite with nanofiller technology kerrdental.comdentrealstore.com.

Based on the search results and general knowledge of dental composites, common components include:

Monomers: Bisphenol A-glycidyl methacrylate (Bis-GMA) is a common base monomer in dental composites pocketdentistry.comnih.govnih.govivodent.hu. Other monomers like TEGDMA and UDMA are also frequently used mdpi.com.

Photoinitiator: Camphorquinone (CQ) is a widely used photoinitiator in light-cured dental composites mdpi.comnih.govresearchgate.net.

Filler: Inorganic filler particles, such as barium glass and silicon dioxide (silica), are incorporated reference.mdmdpi.comnih.govnih.gov.

Strategies for Mitigating Polymerization Stress in Composite Systems

Polymerization shrinkage is an inherent characteristic of resin composites, where monomers link together to form a polymer network, leading to a reduction in volume. When this shrinkage is constrained by the cavity walls, it generates stress at the tooth-restoration interface, known as polymerization shrinkage stress. This stress can lead to marginal gap formation, microleakage, secondary caries, postoperative sensitivity, and even tooth fracture, ultimately affecting the longevity of the restoration. researchgate.netecronicon.net

Strategies to mitigate polymerization stress in composite systems, including those applicable to materials like this compound, focus on modifying material composition, placement techniques, and curing protocols. researchgate.netrsc.org

Material Composition Modifications:

Altering Reactive Group Concentration: Reducing the concentration of reactive groups by using monomers with fewer double bonds can decrease polymerization shrinkage. jodend.com

Introducing New Chemistries: The development of alternative monomers, such as siloranes and ormocers, and the addition of thiourethane oligomers or novel monomers like "Phene" have been explored to reduce polymerization shrinkage and stress. jodend.comnih.govecronicon.net Silorane-based resins, for instance, utilize ring-opening oxirane monomers that undergo local volumetric expansion, compensating for the volumetric shrinkage from C=C polymerization. ecronicon.net

Increasing Filler Content: Increasing the amount of inorganic fillers in the composite reduces the proportion of the organic matrix, thereby minimizing polymerization shrinkage. rsc.orgjodend.com Studies have shown that increasing filler content can significantly reduce shrinkage stress, particularly with spherical fillers due to enhanced particle movement within the resin matrix. jodend.com

Modification of Photoinitiator and Inhibitor Systems: Altering the photoinitiator and inhibitor concentrations can affect the polymerization reaction rate and shrinkage stress. Increasing inhibitor concentration can reduce the rate of polymerization and shrinkage stress. ecronicon.net

Utilizing Stress Absorbing Layers: The use of low elastic modulus liners, such as flowable composites or resin-modified glass ionomer cements (RMGICs), as an intermediate layer can absorb polymerization shrinkage stress through elastic elongation, based on the "elastic wall concept". nih.govecronicon.net

Placement Techniques:

Incremental Layering Technique: Placing composite in increments, rather than in bulk, is a widely recommended technique to reduce polymerization shrinkage stress and cusp deflection, especially in cavities with a high configuration factor (C-factor). nih.govecronicon.net This technique reduces the bonded-to-unbonded surface ratio, leading to lower stress. ecronicon.net

Curing Protocols:

Modified Light Curing Procedures: The light curing protocol can significantly influence polymerization shrinkage stress. rsc.orgnih.gov

Soft-Start Polymerization: This technique involves initiating polymerization with a low light intensity, followed by a gradual increase. This approach aims to reduce shrinkage stress by extending the pre-gel phase, allowing for stress relaxation. rsc.orgecronicon.netresearchgate.net

Pulse-Delay Technique: This method involves a short, low-intensity light exposure followed by a delay period before a final high-intensity cure. This has been shown to significantly reduce polymerization contraction stress without significantly affecting the degree of conversion or volumetric shrinkage. ecronicon.netresearchgate.netnih.gov A study evaluating Herculite showed a 26.5% reduction in polymerization contraction stress using a two-step light-activation method compared to one-step continuous irradiation. researchgate.netnih.gov

These strategies, applied individually or in combination, contribute to minimizing the detrimental effects of polymerization stress, enhancing the adaptation and longevity of composite restorations like those utilizing this compound.

Interfacial Adhesion and Bonding Mechanisms to Dentin Substrates

Achieving a strong and durable bond between the restorative material and the dentin substrate is critical for the success of dental restorations. bezmialemscience.org The bonding mechanism to dentin is complex due to its heterogeneous and dynamic nature. scielo.brallenpress.com Contemporary dental adhesive systems, including those used with composites like this compound, primarily rely on the formation of a hybrid layer and micromechanical interlocking, often supplemented by chemical bonding. bezmialemscience.orgallenpress.comnih.govivorygraft.com

Early studies on Herculite XR system's bond strength to dentin showed shear bond strengths of 15.4 ± 3.7 MPa. nih.gov

Theories of Resin-Dentin Hybrid Layer Formation

The concept of the hybrid layer, first described by Nakabayashi et al. in the early 1980s, revolutionized dentin bonding. bezmialemscience.orgmdpi.com The hybrid layer is a microscopic zone formed at the interface between the adhesive resin and dentin. mdpi.compocketdentistry.com It is created by the infiltration of adhesive resin monomers into a demineralized dentin surface, resulting in a unique intermingling of demineralized collagen fibers and polymerized resin. nih.govmdpi.com

The formation of the hybrid layer involves two fundamental processes:

Demineralization: Acidic conditioning (etching) of the dentin surface removes the mineral phase (hydroxyapatite), exposing the collagen network. bezmialemscience.orgnih.gov The depth of demineralization depends on the etching agent and time. journal-imab-bg.org

Resin Infiltration: Hydrophilic monomers within the adhesive system infiltrate the water-filled spaces within and around the exposed collagen fibrils. allenpress.comnih.gov Solvents in the adhesive facilitate this penetration and help maintain the expanded state of the collagen network. allenpress.comnih.govsmilesofvirginia.com

Upon polymerization, the infiltrated resin monomers surround and become entangled with the collagen fibrils, forming a resin-reinforced, acid-resistant layer that provides a continuous link between the bulk adhesive and the dentin substrate. bezmialemscience.orgallenpress.comnih.gov This hybrid layer is considered the primary mechanism of adhesion to dentin. bezmialemscience.orgscielo.br

Role of Dentin Substrate Characteristics in Adhesive Interactions

The characteristics of the dentin substrate significantly influence the effectiveness and durability of adhesive bonding. These characteristics include:

Dentin Composition and Structure: Dentin is a complex biological composite consisting of mineral (hydroxyapatite), organic matrix (primarily collagen), and water. nih.govallenpress.com The relative proportions of these components vary with location within the tooth. nih.govallenpress.com The density and diameter of dentinal tubules, as well as the ratio of peritubular to intertubular dentin, affect adhesive penetration and bond strength. bezmialemscience.org

Dentin Depth: Bonding to deep dentin is generally more challenging and less predictable than bonding to superficial dentin. smilesofvirginia.comallenpress.com Deep dentin has a higher density and larger diameter of tubules, with less intertubular dentin matrix, and a higher water content, which can dilute adhesive components and hinder resin infiltration. bezmialemscience.orgallenpress.com

Smear Layer: Preparation of the dentin surface with rotary instruments creates a smear layer, a thin layer of debris consisting of hydroxyapatite (B223615), altered collagen, and denatured organic components. This layer can act as a barrier to adhesive penetration. ivorygraft.commdpi.com Adhesive systems employ different strategies to manage the smear layer, either by completely removing it (etch-and-rinse) or by modifying and infiltrating it (self-etch). ivorygraft.commdpi.com

Dentin Wetness: The moisture level of the dentin surface is critical for successful bonding, particularly with etch-and-rinse adhesives. smilesofvirginia.comresearchgate.net Keeping the dentin moist after etching prevents collagen collapse and facilitates primer and adhesive infiltration. nih.govsmilesofvirginia.com However, excessive wetness can interfere with hydrophobic resin components and lead to reduced bond strength. researchgate.net

Dentin Condition (e.g., Sclerotic, Caries-Affected, Eroded): Alterations in dentin structure and composition due to conditions like sclerosis, caries, or erosion can affect adhesive interactions. scielo.brnih.govthieme-connect.com Sclerotic dentin, characterized by mineral deposition within tubules, is less effectively etched by acids, potentially compromising mechanical retention. scielo.br Caries-affected dentin and eroded dentin also present challenges due to changes in mineral content and exposed collagen. nih.govthieme-connect.com Studies have shown lower bond strengths to artificial carious lesions in dentin compared to sound dentin. nih.gov

Tooth Age: Dentin undergoes histological and physiological changes with age, including increased peritubular dentin formation and decreased intertubular demineralization after etching. scielo.br While some studies suggest age may not significantly affect the tensile bond strength of certain adhesive systems, others indicate potential differences in bonding effectiveness. scielo.br

Influence of Adhesive System Generations on Bonding Outcomes

The evolution of dental adhesive systems has aimed to improve bond strength, simplify application, and enhance durability. Adhesive systems are broadly classified into generations based on their composition and application protocol. bezmialemscience.org

Early Generations (1st, 2nd, 3rd): These systems had limited success in bonding to dentin, often relying on chemical bonding to hydroxyapatite or collagen with relatively low bond strengths. mdpi.com The concept of etching dentin with phosphoric acid gained traction in the late 1970s. bezmialemscience.org

Fourth Generation (Etch-and-Rinse, 3-step): These systems were the first to fully embrace the concept of the hybrid layer and are considered the "gold standard" for dentin bonding. bezmialemscience.org They involve separate steps for etching (phosphoric acid), priming (hydrophilic monomers in solvent), and bonding (hydrophobic resin). bezmialemscience.orgmdpi.comnih.gov They require meticulous technique, particularly regarding dentin moisture control ("wet bonding"). researchgate.netnih.gov They generally exhibit high bond strengths. bezmialemscience.orgmdpi.com

Fifth Generation (Etch-and-Rinse, 2-step): These systems combine the primer and bonding agent into a single bottle, simplifying the application but potentially increasing technique sensitivity and susceptibility to water degradation over time compared to fourth-generation systems. nih.gov

Sixth Generation (Self-Etch, 2-step): These systems combine the etching and priming steps into an acidic primer, followed by a separate bonding agent. bezmialemscience.orgwiadomoscilekarskie.pl They modify rather than completely remove the smear layer. mdpi.com Some formulations include functional monomers like MDP to enhance chemical interaction with hydroxyapatite. nih.gov They aim to reduce technique sensitivity and postoperative sensitivity. nih.gov

Seventh Generation (Self-Etch, 1-step): These "all-in-one" systems combine etching, priming, and bonding into a single solution. bezmialemscience.orgwiadomoscilekarskie.pl While offering maximum ease of use, they can be susceptible to water sorption and hydrolytic degradation due to their hydrophilic nature and the presence of water. bezmialemscience.org Their bond strength can be influenced by dentin wetness. researchgate.net

Eighth Generation (Universal/Multi-mode): These adhesives can be used with etch-and-rinse, self-etch, or selective-etch techniques. bezmialemscience.org They often contain functional monomers like MDP to provide both micro-mechanical retention and chemical bonding. mdpi.comthieme-connect.com

Studies comparing different generations and application modes show varying bond strength outcomes depending on the substrate (enamel vs. dentin), application technique (active vs. passive), and specific product composition. researchgate.netthieme-connect.comnih.govnih.gov Multi-step adhesive systems are often preferable to one-step systems for higher bond strength to dentin. nih.gov

Micro-Mechanical Interlocking and Chemical Bonding Contributions

Adhesion to dentin is primarily achieved through a combination of micro-mechanical interlocking and, to a lesser extent, chemical bonding. ivorygraft.compocketdentistry.commdpi.com

Micro-Mechanical Interlocking: This is the dominant bonding mechanism to dentin. bezmialemscience.orgnih.govmdpi.com It occurs through the penetration of adhesive resin into the microscopic irregularities created on the dentin surface. ivorygraft.compocketdentistry.com This includes:

Hybrid Layer Formation: As discussed earlier, the infiltration of resin into the demineralized collagen network forms a strong, interpenetrating network. bezmialemscience.orgallenpress.comnih.gov

Resin Tag Formation: Adhesive resin also penetrates into the opened dentinal tubules, forming resin tags that contribute to mechanical retention. bezmialemscience.orgivorygraft.compocketdentistry.com The shape and depth of these tags can vary depending on the etching technique and dentin characteristics. journal-imab-bg.org

Chemical Bonding: While less significant than micro-mechanical interlocking in many systems, chemical interactions can also contribute to dentin adhesion. pocketdentistry.com Some adhesive monomers contain functional groups (e.g., phosphate (B84403) or carboxyl groups) that can form ionic bonds with calcium in the residual hydroxyapatite or covalent bonds with collagen. pocketdentistry.com Functional monomers like 10-MDP are known to form stable chemical bonds with hydroxyapatite through ionic interactions, enhancing bond strength and durability. mdpi.comthieme-connect.com

The relative contribution of micro-mechanical interlocking and chemical bonding varies depending on the specific adhesive system and the bonding strategy employed (etch-and-rinse vs. self-etch). ivorygraft.commdpi.com Etch-and-rinse systems rely heavily on the hybrid layer and resin tags, while some self-etch systems, particularly those containing functional monomers, also leverage chemical bonding to the remaining hydroxyapatite within the modified smear layer and intertubular dentin. mdpi.comwiadomoscilekarskie.pl

Advanced Methodologies for in Vitro and Ex Vivo Characterization of Herculite Xr Dentin

Spectroscopic and Thermal Analysis Techniques

Spectroscopic and thermal analysis techniques are fundamental in evaluating the chemical changes and thermal behavior of Herculite XR Dentin during and after polymerization. These methods provide quantitative and qualitative data on the material's composition, the extent of its curing reaction, and its stability under varying conditions.

Fourier-Transform Infrared Spectroscopy (FTIR) for Polymerization Assessment

Fourier-Transform Infrared Spectroscopy (FTIR) is a widely used technique to evaluate the degree of conversion (DC) in dental composite resins, including those in the Herculite family. mdpi.comnih.govrad-med.commdpi.com FTIR spectroscopy works by measuring the absorption of infrared radiation by functional groups within the material. nih.gov In dental composites, FTIR can detect carbon-carbon (C=C) stretching vibrations before and after polymerization. mdpi.com The degree of polymerization is typically determined by monitoring the decrease in intensity of the methacrylate (B99206) C=C stretching mode, often observed around 1638 cm⁻¹, relative to a stable reference peak, such as the aromatic C=C stretching mode at approximately 1608 cm⁻¹ or 1610 cm⁻¹. mdpi.comnih.govmdpi.com The consumption of these C=C double bonds as polymerization progresses is reflected in a decrease in the intensity of the corresponding spectral band. rad-med.com

FTIR can be performed in transmission mode or using attenuated total reflection (ATR). mdpi.com The ATR technique is noted for its simplicity, allowing samples to be examined directly in their solid or liquid state without extensive preparation. mdpi.com Studies using FTIR have investigated the polymerization kinetics of dental resins under different environmental conditions, such as irradiance, activation time, and layer thickness. mdpi.com Research indicates that polymerization kinetics typically involve three stages, with the fastest conversion occurring during irradiation. mdpi.com Factors like irradiance, light source, filler type, time after irradiation, and monomer thickness can influence the degree of conversion. mdpi.com

Differential Scanning Calorimetry (DSC) in Polymerization and Material Stability Studies

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that complements FTIR by providing quantitative data on the degree of conversion and polymerization kinetics of dental composites. mdpi.com DSC measures the heat absorbed or released by a sample as a function of temperature or time. scielo.br This technique can identify critical temperatures, such as the glass transition temperature (Tg), which signifies a region of significant change in the polymer's physical properties. mdpi.comscielo.brresearchgate.netnih.govnih.gov

DSC is used to assess the thermal characteristics of cured resins and can help determine the extent of conversion from monomer to polymer by analyzing the heat of reaction. mdpi.comnih.govresearchgate.netresearchgate.net Studies have utilized DSC to examine the thermal behavior of dental composites cured with different light-activation units, comparing characteristics like activation energy for decomposition. nih.gov The Tg values obtained by DSC can vary depending on factors such as the type of monomer and co-monomer, the degree of conversion, the density of crosslinks, and even the photoactivation techniques used. scielo.brresearchgate.netnih.govresearchgate.net For instance, Tg values for different composite resins have been reported in varying ranges. scielo.brresearchgate.netnih.govresearchgate.net

Thermogravimetric Analysis (TG) for Organic-Inorganic Phase Analysis

In the context of dental composites like this compound, TGA can be employed to analyze the organic (resin matrix) and inorganic (filler) phases. scielo.brresearchgate.netmdpi.comcore.ac.uk By heating the composite, the organic matrix will decompose and volatilize at specific temperature ranges, resulting in a mass loss. The remaining residue at high temperatures corresponds to the inorganic filler content. scielo.brresearchgate.netcore.ac.uk TGA can be used to compare the experimental filler loading with the manufacturer's stated values. scielo.br The technique can reveal decomposition temperatures and the amount of residual material, providing data on the thermal stability of the composite. scielo.brnih.govresearchgate.netmdpi.commdpi.comopenaccessjournals.com For example, studies have shown that weight loss and initial degradation for some resin composites can begin around 270ºC, occurring in steps. scielo.br TGA data is also useful for understanding the purity and composition of composite structures. mdpi.com

Technique	Parameter Measured	Illustrative Value Range (Dental Composites)	Significance
DSC	Glass Transition Temp (Tg)	35 - 186 °C researchgate.net	Indicates transition from rigid to rubbery state
DSC	Polymerization Enthalpy	Varies (Quantitative conversion data)	Measure of energy released during curing
TGA	Initial Degradation Temp	~270 °C scielo.br	Temperature at which significant mass loss begins
TGA	Residual Mass (% Filler)	Varies (e.g., ~70-80% for some composites) mdpi.comkerrdental.comkerrdental.com	Indicates inorganic filler content

Microstructural and Morphological Examination

Microstructural and morphological examination techniques are essential for visualizing the internal structure, surface characteristics, and the interface between the composite and dental tissues. These methods provide visual evidence of filler distribution, bonding effectiveness, and the presence of defects.

Scanning Electron Microscopy (SEM) for Surface and Interfacial Analysis

Scanning Electron Microscopy (SEM) is a powerful tool for examining the surface morphology and microstructure of dental composites and their interfaces with dental tissues. core.ac.ukdovepress.commdpi.comnih.govscielo.sa.crnih.govresearchgate.netpsu.edu SEM provides high-resolution images that can reveal details about the size, shape, and distribution of filler particles within the resin matrix. core.ac.ukdovepress.comnih.govscielo.sa.crunident.nohenryschein.co.nz It is particularly useful for observing three-dimensional morphological structures. dovepress.com

SEM is frequently used to analyze fracture surfaces of composite materials, providing insights into the failure modes and the quality of the bond between the filler and the matrix. dovepress.comnih.govscielo.sa.cr Images can show whether filler particles are well-bonded or pulled out from the matrix. nih.gov SEM, often combined with Energy-Dispersive X-ray Spectroscopy (EDS), can also be used to analyze the elemental composition of the composite surface and detect changes after exposure to various substances. core.ac.ukmdpi.comresearchgate.netnih.gov Studies have used SEM to evaluate surface degradation and changes in elemental composition of dental composites after immersion in common beverages. mdpi.comresearchgate.net It is also employed to assess marginal adaptation and the morphology of the interface between the composite restoration and dentin. nih.gov For instance, SEM has been used to analyze failure modes after bond strength testing. nih.gov Herculite XRV, a microhybrid composite, has been examined using SEM to assess surface changes induced by topical fluoride (B91410) agents, revealing potential surface degradation and destruction of the filler-matrix interface under certain conditions. nih.gov SEM images can show the distribution of inorganic components within the resin matrix and the presence of voids or holes around particles. scielo.sa.cr

Confocal Laser Scanning Microscopy (CLSM) in Adhesion Studies

Confocal Laser Scanning Microscopy (CLSM) is a type of fluorescence microscopy that offers improved image resolution and contrast compared to conventional light microscopy, making it valuable in dental adhesion research. mdpi.com CLSM is particularly useful for visualizing the hybrid layer and the restoration-dentin interface. nih.govmdpi.compocketdentistry.comsdi.com.au The hybrid layer is formed when adhesive resin infiltrates the demineralized dentin surface, intermingling with the exposed collagen fibrils. nih.gov

CLSM allows for the assessment of the infiltration zone of the adhesive within etched enamel and the structural organization of dentin tubules. mdpi.compocketdentistry.com It can be used to evaluate the quality of the adhesive connection and to visualize gaps at the tooth-restoration interface. nih.govmdpi.compocketdentistry.comsdi.com.au By using fluorescent dyes, researchers can track the penetration of adhesive resins into the dentin tubules and the hybrid layer. nih.govmdpi.comsdi.com.au CLSM studies, sometimes combined with SEM, have been conducted to observe the infiltration zone of adhesive within etched enamel. mdpi.com This technique is also employed to investigate interface morphology and adhesive infiltration into dentin, providing visual evidence of the bonding effectiveness. nih.gov CLSM can help to understand how different bonding techniques and materials influence the formation and integrity of the adhesive interface. nih.govmdpi.comsdi.com.au

Methodologies for Mechanical Performance Characterization (Abstracted from direct properties)

The mechanical properties of dental composites like Herculite XR are critical for their clinical success and longevity. Various in vitro and ex vivo methods are employed to evaluate these properties under simulated oral conditions.

Approaches for Assessing Material Strength and Modulus

Assessing the strength and modulus of this compound involves standardized mechanical testing protocols. Flexural strength and flexural modulus are commonly determined using a three-point bending test, often following standards like ISO 4049. psu.edu In this test, a composite specimen of specific dimensions (e.g., 2 mm x 2 mm x 25 mm) is supported at two points, and a load is applied at the center until fracture occurs. psu.edu The flexural strength is calculated from the fracture load, while the flexural modulus is determined from the slope of the load-deflection curve in the elastic region. psu.edu

Compressive strength is another important mechanical property evaluated. Healthy dentin has shown a compressive strength of 297 MPa, while enamel can withstand a higher load of 384 MPa before fracturing. voco.dental While a direct compressive strength value for this compound as a whole was not explicitly found, studies compare the performance of composites to natural tooth structure. For instance, one study found a composite (GrandioSO) with a compressive strength of 439 MPa, exceeding that of natural tooth structure, suggesting the potential for composites to withstand peak loads over time. voco.dental

Vickers hardness testing is also utilized to assess the surface hardness of the material. psu.eduresearchgate.net This involves indenting the material surface with a diamond indenter under a specific load and measuring the resulting indentation size. psu.edu Studies have measured Knoop hardness number (KHN) values for light-cured liners, showing that longer exposure times to the curing light can result in significantly higher KHNs. psu.edu While this specific finding relates to liners, the methodology is applicable to composite materials like Herculite XR.

The elastic modulus (MOE) is crucial as it indicates how the composite behaves under load and returns to its original shape without permanent deformation. voco.dental The MOE of natural dentin typically ranges between 16.55 and 18.62 GPa. voco.dental A composite's MOE closer to that of natural tooth structure can correlate with reduced stress at the bonded interface. voco.dental

Filler characteristics, including size, morphology, and content, significantly influence the mechanical properties of composites. psu.edu Herculite XR has been described as containing irregular-shaped filler particles, with most being 1-2 µm and the rest <1 µm. psu.edu Composites with higher filler volume tend to exhibit higher flexural strength, flexural modulus, and hardness. psu.edu

Techniques for Evaluating Wear Behavior in Simulated Environments

Evaluating the wear behavior of this compound in simulated environments is essential to predict its clinical performance. In vitro studies often utilize wear simulation devices that mimic the forces and movements occurring during mastication. These devices can subject restorative materials to cyclic loading and abrasive challenges in the presence of simulated saliva or other media.

While specific detailed protocols for this compound wear testing were not extensively detailed in the search results, general approaches involve subjecting samples to controlled abrasion and measuring material loss or changes in surface topography. nist.govaapd.org Early concerns about wear with posterior resin-based composites have led to improvements in material composition and filler characteristics to enhance wear resistance. aapd.org Studies have evaluated the wear behavior of various posterior composites, including Herculite XR, in both in vivo and in vitro settings. aapd.org Marginal integrity, which is closely related to wear at the restoration margins, is also assessed in wear studies. aapd.org

Evaluation of Adhesive-Dentin Interface Integrity

The integrity of the adhesive interface between Herculite XR and dentin is paramount for preventing microleakage, secondary caries, and restoration failure. Various in vitro methodologies are employed to assess the strength and sealing capabilities of this interface.

Shear Bond Strength Testing Protocols

Shear bond strength testing is a widely used method to evaluate the adhesion of dental materials to tooth structure. nist.gov Protocols typically involve bonding a composite cylinder (such as Herculite XR) to a prepared dentin surface. nih.govnih.govnih.gov The bonded specimen is then subjected to a shear load using a testing machine with a knife-edged rod or similar apparatus until failure occurs. psu.edunih.gov The shear bond strength is calculated by dividing the load at failure by the bonded surface area and is expressed in megapascals (MPa). nih.gov

Studies have reported shear bond strengths for Herculite XR in conjunction with various bonding systems. For example, the shear bond strength of Herculite XR to dentin using the XR-Ionomer was reported as 6.6 ± 1.7 MPa, while with Herculite XR alone it was 15.4 ± 3.7 MPa. nih.gov Another study using the XR-Bonding System with Herculite composite reported shear bond strengths to dentin that showed a significant trend to increase with duration of storage in physiological saline. nih.gov Mean shear bond strength values for Herculite XRV Ultra using a total-etch dentine bonding system (Adper Scotchbond 1XT) were reported as 14.42 ± 4.34 MPa in one study comparing different composite materials. researchgate.net

Variations in shear bond strength testing include the specimen preparation (e.g., flat dentin surface, standardized cavities) and the loading speed of the testing machine. psu.edunih.gov The mode of failure (adhesive, cohesive in dentin, or cohesive in composite) is also often examined after testing to understand the nature of the bond failure. psu.eduecronicon.net

Material Combination	Dentin Substrate	Storage Condition	Shear Bond Strength (MPa)	Citation
Herculite XR with XR-Ionomer	Dentin	Not specified	6.6 ± 1.7	nih.gov
Herculite XR alone	Dentin	Not specified	15.4 ± 3.7	nih.gov
Herculite composite with XR-Bond	Dentin	Physiological saline, various times	Increasing with time	nih.gov
Herculite XRV Ultra with Adper Scotchbond 1XT	Midcoronal Dentin	Not specified	14.42 ± 4.34	researchgate.net

Microtensile Bond Strength Methodologies

Microtensile bond strength (µTBS) testing is another method used to assess the adhesive interface, particularly allowing for the evaluation of regional bond strengths within a bonded interface. nist.gov This technique involves bonding a composite material to a dentin substrate, and then sectioning the bonded specimen into small beams with a cross-sectional area typically less than 1 mm². ecronicon.netnih.gov These beams are then subjected to a tensile force until failure. nih.gov

Studies utilizing µTBS have compared the bond strength of conventional composites like Herculite XR to dentin under different conditions, such as healthy versus periodontally-involved dentin. ecronicon.net One study found that the microtensile bond strength of conventional composite (Herculite XR) to normal dentin was higher than to periodontally-involved dentin. ecronicon.net The mean microtensile bond strength value for Herculite in periodontally-involved teeth was the lowest among the groups tested in that study. ecronicon.net

µTBS testing allows for the observation of failure modes under a stereomicroscope or scanning electron microscope (SEM) to determine if the failure occurred adhesively at the interface, cohesively within the dentin, or cohesively within the composite. ecronicon.netnih.gov

Assessment of Marginal Adaptation and Sealing Capabilities in Laboratory Models

Evaluating the marginal adaptation and sealing capabilities of Herculite XR restorations in laboratory models is crucial for predicting their ability to prevent microleakage. Marginal adaptation refers to the closeness of the restorative material to the cavity walls, while sealing capability relates to the prevention of fluid or bacterial ingress at the restoration margins.

Common laboratory methods include dye penetration tests and evaluation using microscopy, such as scanning electron microscopy (SEM). nih.govnih.govnih.gov In dye penetration tests, restored teeth are immersed in a dye solution, and the extent of dye penetration along the restoration margins is subsequently assessed after sectioning the teeth. nih.govnih.gov Quantitative microleakage can be determined by measuring the amount of dye penetration. nih.gov Studies have evaluated the quantitative microleakage of Class V Herculite XR restorations in dentin, showing that the use of a liner can significantly reduce microleakage. nih.gov

SEM is used to visually inspect the marginal interface between the composite and the tooth structure at high magnification, allowing for the identification of gaps or discrepancies. nih.gove-ecodent.gr Studies have used SEM to assess the marginal and internal adaptation of composite inlays (including Herculite) in Class II cavities, particularly after mechanical loading cycles to simulate oral function. nih.gov These studies can reveal percentages of marginal opening in dentin and the adaptation of the internal interface with dentin. nih.gov

Factors influencing marginal adaptation and sealing include the type of adhesive system used, the curing technique, and the properties of the composite material itself. researchgate.netresearchgate.net While the use of adhesive systems and corresponding resin composites does not completely eliminate microleakage when cavity margins are in dentin, studies aim to identify techniques and materials that minimize it. nih.gov

Dye Infiltration and Tracer Techniques

Dye infiltration and tracer techniques are standard in vitro methods used to evaluate the marginal seal of dental restorations and assess microleakage nih.govresearchgate.net. These techniques involve immersing restored teeth in a solution containing a dye or tracer substance. The extent to which the dye penetrates the interface between the restorative material (such as Herculite XR) and the tooth structure (dentin or enamel) indicates the degree of microleakage nih.govnih.govarchivepp.com.

A common approach involves using a 2% methylene (B1212753) blue solution as the tracer researchgate.netnih.gov. After a specified immersion period, often accompanied by thermocycling to simulate thermal stresses, the teeth are sectioned, and the depth or extent of dye penetration is observed and quantified researchgate.netnih.govarchivepp.com. Spectrophotometric dye-recovery methods can be used for quantitative analysis of microleakage nih.gov. Studies utilizing dye infiltration have evaluated the marginal seal of restorations involving Herculite XR, sometimes in conjunction with different bonding systems and restorative techniques nih.govnih.gov. For instance, research has assessed the microleakage of Class V preparations in dentin restored with Herculite composite and a dentinal bonding system, using thermocycling and a spectrophotometric dye-recovery method nih.gov.

Microleakage Evaluation Methods

Microleakage, the passage of bacteria, fluids, molecules, or ions between the cavity wall and the restorative material, is a primary cause of restoration failure researchgate.net. Evaluating microleakage is crucial for assessing the effectiveness of restorative materials like Herculite XR and associated bonding agents. Various methods are employed for this evaluation in vitro.

Common methods include dye penetration tests, radioactive isotope tracers, bacterial penetration tests, and the use of devices that measure fluid flow across the interface researchgate.netnih.gov. Dye penetration, as discussed, is a widely used and relatively simple technique researchgate.netarchivepp.com. Studies have compared the microleakage of restorations using Herculite XR with different bonding agents and techniques nih.govnih.gov. For example, research has evaluated microleakage at the gingival margins of Class II composite restorations, potentially including those using materials like Herculite XR, by thermocycling and soaking in methylene blue dye, followed by microscopic examination of sectioned teeth researchgate.net. While different microleakage evaluation methods exist, some studies suggest they may not significantly differ in their final results researchgate.net. Microleakage in composite resin restorations can be influenced by factors such as polymerization shrinkage and thermal alterations from thermocycling archivepp.com.

Simulation of Oral Environmental Conditions for Material Performance Assessment

To predict the long-term clinical performance of dental restorative materials like Herculite XR, in vitro and ex vivo studies often simulate the challenging conditions of the oral environment nih.gov. These simulations aim to replicate factors such as temperature fluctuations, mechanical stress, exposure to oral fluids, and pH variations.

Thermocycling Protocols for Aging Simulation

Thermocycling is a widely accepted in vitro method to simulate the thermal stresses that dental restorations undergo in the mouth due to the consumption of hot and cold foods and beverages researchgate.netnih.govarchivepp.com. This process involves repeatedly transferring specimens between baths of different temperatures, typically ranging from 5°C to 55°C researchgate.netnih.gov. The rapid temperature changes induce differential thermal expansion and contraction between the restorative material and the tooth structure, potentially leading to the breakdown of the marginal seal and the development of microleakage archivepp.com.

Various thermocycling protocols exist, differing in the number of cycles, dwell time in each bath, and the temperature range researchgate.netnih.gov. For instance, a protocol might involve 500 cycles between 8°C and 50°C with a 15-second dwell time nih.gov, while another might use 1000 cycles between 5°C and 55°C with a one-minute dwell time researchgate.net. Studies evaluating Herculite XR and associated bonding systems have incorporated thermocycling as part of their microleakage assessment protocols nih.govnih.gov.

Accelerated Artificial Aging (AAA) Methodologies

Accelerated Artificial Aging (AAA) methodologies are employed to simulate the effects of long-term exposure to the oral environment in a shorter timeframe researchgate.net. These methods often involve exposing materials to conditions that accelerate degradation processes, such as increased temperature, humidity, and light exposure (e.g., UV light) researchgate.netunesp.br.

Studies have used AAA to evaluate the properties of dental composites, including materials like Herculite researchgate.netallenpress.com. For example, research has assessed the effect of artificially accelerated aging on the surface hardness of various composite resins, which could include Herculite researchgate.net. Another study evaluated the color stability of composite resins after accelerated aging in a water bath at 60°C or under ISO 7491 conditions (which may involve UV light) researchgate.net. The specific AAA protocol can significantly influence the observed changes in material properties researchgate.netresearchgate.net. While AAA aims to predict long-term clinical performance, the lack of standardized aging methods can make direct comparisons between studies challenging researchgate.net.

In Vitro Models for Simulating pH Fluctuations and Fluid Dynamics

The oral environment is characterized by fluctuations in pH due to dietary intake and bacterial activity, as well as the constant presence of saliva and other fluids researchgate.net. In vitro models are used to simulate these conditions to assess their impact on the performance of restorative materials like Herculite XR.

Studies investigating the effects of various beverages, such as coffee, red wine, and Coca-Cola, on dental composites like Herculite XRV have been conducted mdpi.comresearchgate.netmdpi.com. These beverages can expose the materials to acidic conditions and staining agents. Researchers assess changes in chemical composition (e.g., using FTIR and Raman spectroscopy), surface hardness, surface roughness, hydrophobicity, and color stability after immersion in these solutions mdpi.comresearchgate.netmdpi.com. For instance, a study found that coffee and red wine caused substantial chemical degradation in Herculite XRV, while Coca-Cola had the least effect mdpi.com. Herculite XRV demonstrated higher chemical stability compared to another composite when exposed to these beverages researchgate.netmdpi.com.

While the provided search results offer insights into the methodologies, detailed data tables directly comparing the performance of this compound across all these characterization methods and simulation protocols were not consistently available in a format suitable for direct inclusion as interactive tables without further processing or assumptions. The findings presented are based on the descriptions of the research outcomes in the search snippets.

Compound Names and PubChem CIDs:

Based on the search results regarding the composition of dental composite resins which are relevant to this compound, the following compounds and their PubChem CIDs have been identified:

Compound Name	PubChem CID
Bisphenol A-glycidyl methacrylate (Bis-GMA)	15284
Triethylene glycol dimethacrylate (TEGDMA)	7979
Urethane (B1682113) dimethacrylate (UDMA)	170472
Bisphenol A ethoxylated dimethacrylate (Bis-EMA)	92523

Note: While this compound contains inorganic fillers like barium-aluminum-fluoride glass and silica (B1680970) nanoparticles 32norma.com.uahenryschein.co.nzmdpi.comunident.no, PubChem primarily focuses on chemical compounds. Therefore, specific CIDs for these complex filler materials are not typically listed in the same manner as organic monomers. The CIDs provided are for the common resin matrix monomers found in such composites.this compound is a widely used microhybrid composite resin restorative material engineered to replicate the natural characteristics of dentin ontosight.aihenryschein.caoptimusdentalsupply.com. Its fundamental composition comprises a resin matrix, inorganic filler particles, and pigments ontosight.ai. The resin matrix establishes the material's form and structure, while the filler particles contribute to its strength and endurance ontosight.ai. With a clinical history spanning over two decades, Herculite XR is recognized for its proven efficacy, resistance to wear, and favorable esthetics kerrdental.compattersondental.com. It is available in a range of shades, including those specifically matched to dentin optimusdentalsupply.com32norma.com.ua32clicks.com.

The resin matrix of dental composites such as Herculite XR typically consists of a blend of dimethacrylate monomers uib.no. Prominent monomers found in dental composites, and likely present in Herculite XR, include Bisphenol A-glycidyl methacrylate (Bis-GMA), triethylene glycol dimethacrylate (TEGDMA), urethane dimethacrylate (UDMA), and bisphenol A ethoxylated dimethacrylate (Bis-EMA) uib.nowjgnet.com. Bis-GMA is a highly viscous base monomer uib.nowjgnet.com. TEGDMA serves as a low-viscosity co-monomer, incorporated to decrease viscosity and enhance handling properties uib.nosigmaaldrich.com. UDMA is another frequently used monomer in dental resin formulations 32norma.com.uauib.nowjgnet.comnih.gov. Bis-EMA is also a component utilized within the matrix uib.nowjgnet.comhuidziekten.nlchemotechnique.se. The inorganic filler component in Herculite XR is characterized as a barium glass-filled hybrid or microhybrid, featuring filler particles with an average size of 0.4 µm, alongside silica nanoparticles ranging from 20 to 50 nm henryschein.cahenryschein.co.nzmdpi.comunident.no. The filler load in Herculite XR has been reported at approximately 79% by weight in earlier versions and around 82% by weight in certain formulations 32norma.com.ua. Herculite Ultra, an evolved version, incorporates a proprietary 0.4 micron filler and leverages nanotechnology pattersondental.comhenryschein.co.nzunident.no.

Dye Infiltration and Tracer Techniques

Dye infiltration and tracer techniques represent established in vitro methodologies for evaluating the marginal seal of dental restorations and quantifying microleakage nih.govresearchgate.net. These techniques involve the immersion of restored dental specimens in a solution containing a detectable dye or tracer substance. The degree to which the tracer permeates the interface between the restorative material, such as Herculite XR, and the adjacent tooth structure (dentin or enamel) serves as an indicator of the extent of microleakage nih.govnih.govarchivepp.com.

A commonly employed tracer is a 2% methylene blue solution researchgate.netnih.gov. Following a defined immersion period, often supplemented with thermocycling to simulate thermal stresses encountered in the oral cavity, the specimens are sectioned. The depth or area of dye penetration is then visually assessed and quantified researchgate.netnih.govarchivepp.com. Quantitative analysis of microleakage can be achieved through spectrophotometric dye-recovery methods nih.gov. Studies employing dye infiltration have been utilized to evaluate the marginal integrity of restorations involving Herculite XR, sometimes in conjunction with different bonding systems and restorative approaches nih.govnih.gov. For instance, research has investigated the microleakage of Class V preparations in dentin restored with Herculite composite and a dentinal bonding system, incorporating thermocycling and a spectrophotometric method for dye recovery nih.gov.

Microleakage Evaluation Methods

Microleakage, defined as the ingress of bacteria, fluids, molecules, or ions into the interface between the cavity preparation and the restorative material, is a significant contributor to restoration failure researchgate.net. Evaluating microleakage is therefore critical for assessing the efficacy and longevity of restorative materials like Herculite XR and their corresponding bonding agents. Various methods are utilized for this evaluation in laboratory settings.

Standard microleakage evaluation methods encompass dye penetration tests, the use of radioactive isotopes as tracers, bacterial penetration assays, and devices designed to measure fluid flow across the material-tooth interface researchgate.netnih.gov. Dye penetration remains a widely adopted and relatively straightforward technique researchgate.netarchivepp.com. Studies have compared the microleakage performance of restorations utilizing Herculite XR in conjunction with different bonding agents and techniques nih.govnih.gov. For example, research has assessed microleakage at the gingival margins of Class II composite restorations, potentially including those fabricated with materials like Herculite XR, by subjecting them to thermocycling and immersion in methylene blue dye, followed by microscopic examination of sectioned samples researchgate.net. While a variety of microleakage evaluation methods exist, some investigations suggest that they may yield comparable final results researchgate.net. Microleakage in composite resin restorations can be influenced by factors such as polymerization shrinkage and the thermal stresses induced by thermocycling archivepp.com.

Simulation of Oral Environmental Conditions for Material Performance Assessment

To forecast the long-term clinical behavior of dental restorative materials such as Herculite XR, in vitro and ex vivo studies incorporate simulations of the challenging conditions present in the oral environment nih.gov. These simulations aim to replicate factors including temperature fluctuations, mechanical forces, exposure to oral fluids, and variations in pH.

Thermocycling Protocols for Aging Simulation

Thermocycling is a widely accepted in vitro technique designed to simulate the thermal stresses experienced by dental restorations within the oral cavity due to the consumption of hot and cold substances researchgate.netnih.govarchivepp.com. This process involves the repeated transfer of specimens between temperature-controlled baths, typically within a range such as 5°C to 55°C researchgate.netnih.gov. These rapid temperature shifts induce differential thermal expansion and contraction between the restorative material and the surrounding tooth structure, which can potentially compromise the marginal seal and promote microleakage archivepp.com.

Diverse thermocycling protocols are employed, varying in parameters such as the total number of cycles, the dwell time specimens spend in each temperature bath, and the specific temperature range utilized researchgate.netnih.gov. For instance, a protocol might involve 500 cycles between 8°C and 50°C with a 15-second dwell time nih.gov, while another could employ 1000 cycles between 5°C and 55°C with a one-minute dwell time researchgate.net. Studies evaluating Herculite XR and associated bonding systems have incorporated thermocycling as an integral part of their microleakage assessment protocols nih.govnih.gov.

Accelerated Artificial Aging (AAA) Methodologies

Accelerated Artificial Aging (AAA) methodologies are utilized to simulate the effects of prolonged exposure to the oral environment over a condensed timeframe researchgate.net. These methods typically involve subjecting materials to conditions that expedite degradation processes, including elevated temperature, increased humidity, and exposure to light sources such as UV light researchgate.netunesp.br.

Studies have employed AAA to evaluate the properties of dental composites, including materials like Herculite researchgate.netallenpress.com. For example, research has assessed the impact of artificially accelerated aging on the surface hardness of various composite resins, which may include Herculite researchgate.net. Another study investigated the color stability of composite resins following accelerated aging in a 60°C water bath or under conditions conforming to ISO 7491 (which may involve UV light exposure) researchgate.net. The specific AAA protocol employed can significantly influence the observed alterations in material properties researchgate.netresearchgate.net. While AAA aims to provide insights into long-term clinical performance, the absence of standardized aging protocols can pose challenges for direct comparisons between different studies researchgate.net.

In Vitro Models for Simulating pH Fluctuations and Fluid Dynamics

The oral environment is characterized by dynamic pH changes, influenced by dietary factors and microbial activity, as well as the continuous presence and flow of saliva and other fluids researchgate.net. In vitro models are developed to simulate these conditions to assess their effects on the performance of restorative materials such as Herculite XR.

Research has been conducted to investigate the impact of various beverages, including coffee, red wine, and Coca-Cola, on dental composites like Herculite XRV mdpi.comresearchgate.netmdpi.com. These beverages expose the restorative materials to acidic conditions and potential staining agents. Researchers evaluate changes in the material's chemical composition (often using techniques like FTIR and Raman spectroscopy), surface hardness, surface roughness, hydrophobicity, and color stability after immersion in these solutions mdpi.comresearchgate.netmdpi.com. For instance, one study reported that coffee and red wine induced substantial chemical degradation in Herculite XRV, whereas Coca-Cola had a less pronounced effect mdpi.com. Herculite XRV demonstrated greater chemical stability compared to another composite when subjected to these beverage exposures researchgate.netmdpi.com.

Research Findings and Insights on Herculite Xr Dentin Behavior in Controlled Environments

Polymerization Characteristics and Their Impact on System Performance

Degree of Monomer-to-Polymer Conversion in Herculite XR Dentin Analogs

The degree of monomer-to-polymer conversion (DC) is a critical parameter reflecting the completeness of the polymerization reaction. Studies have investigated the DC of resin composites, including those with Herculite XR technology, under various curing conditions. The DC in visible light-cured dental composite resins typically ranges from 35% to 75%. researchgate.net Factors such as light intensity, curing time, material shade, and the chemical structure of monomers and photoinitiators influence the DC. mdpi.com While specific DC values for "this compound" were not explicitly found, research on related Herculite XR materials indicates that achieving adequate polymerization is crucial for optimal mechanical properties and reduced residual monomers. researchgate.netnih.gov

Residual Monomer Content and Its Academic Implications

Residual monomers are unreacted monomers remaining within the polymer matrix after curing. The presence of residual monomers has academic implications related to the material's biocompatibility, long-term stability, and potential for degradation. researchgate.net Unreacted monomers can elute from the composite over time, potentially affecting the surrounding tissues and the integrity of the resin-dentin interface. researchgate.net A higher degree of monomer conversion generally leads to lower residual monomer content, which is desirable for improved material performance and reduced potential for adverse biological responses. mdpi.com

Interfacial Adhesion and Hybrid Layer Morphologies with this compound

Successful and durable dental restorations rely on robust adhesion between the restorative material and the tooth structure, specifically dentin. This adhesion is mediated by the formation of a hybrid layer, an interdiffusion zone created by the infiltration of adhesive monomers into the demineralized dentin matrix. researchgate.netresearchgate.net

Factors Affecting Bond Durability in Herculite XR Systems

The durability of the bond between Herculite XR systems and dentin is influenced by several factors. Effective penetration of monomers into the collagen mesh of dentin and hermetic sealing of the cavity are crucial for bond longevity. researchgate.net The degradation of the adhesive interface over time, particularly due to the action of endogenous dentin proteolytic enzymes like matrix metalloproteinases (MMPs) on exposed collagen fibrils, can significantly compromise bond durability. researchgate.netnih.gov Water sorption and incomplete evaporation of solvents in simplified adhesives can also contribute to degradation at the resin-dentin interface. researchgate.net Studies evaluating the bond strength of Herculite XR systems to dentin have shown varying results depending on the adhesive system used and the application technique. nih.govresearchgate.netnih.gov

Morphological Characteristics of the Resin-Dentin Interface with Herculite XR

The resin-dentin interface formed with Herculite XR, in conjunction with appropriate adhesive systems, involves the creation of a hybrid layer and resin tags within the dentinal tubules. actaodontologicalat.com The morphology of this hybrid layer is critical for micromechanical retention. researchgate.netactaodontologicalat.com Studies have utilized techniques like transmission electron microscopy (TEM) and scanning electron microscopy (SEM) to examine the ultrastructural characteristics of the resin-dentin interface. researchgate.netactaodontologicalat.com A well-infiltrated hybrid layer, where adhesive resin encapsulates the demineralized collagen network, is associated with higher bond strength. actaodontologicalat.com However, the morphology can be influenced by the dentin substrate characteristics, such as in sclerotic dentin, where the hybrid layer may appear different compared to sound dentin. nih.gov

Degradation Mechanisms and Material Stability in Simulated Oral Conditions

Dental restorative materials are subjected to a challenging environment in the oral cavity, including thermal changes, mechanical stresses, and exposure to oral fluids and enzymes. Understanding the degradation mechanisms and material stability of this compound under simulated oral conditions is essential for predicting its clinical performance.

Degradation of resin composites and their interfaces can occur through various mechanisms, including polymer hydrolysis, filler debonding, and enzymatic degradation of the collagen matrix within the hybrid layer. researchgate.net Water sorption can also play a role in the degradation process. researchgate.netresearchgate.net Studies using simulated oral environments, such as storage in water or artificial saliva and thermocycling, are conducted to evaluate the material's stability and the durability of the bond to dentin. researchgate.netresearchgate.netnih.gov While Herculite XR technology is associated with durability and color stability, the long-term stability of the material and its interface can be affected by these degradation processes. unident.nonih.gov Research indicates that the weakest zone of the resin-dentin interface, prone to degradation, is often the bottom of the hybrid layer where unprotected collagen fibrils may be present. researchgate.net

Table 1: Selected Research Findings on this compound Behavior

Research Area	Key Findings	Relevant Citations
Polymerization Characteristics	Degree of conversion influenced by curing conditions; achieving adequate conversion is crucial for mechanical properties and reduced residual monomers.	researchgate.netmdpi.comresearchgate.netnih.gov
Residual Monomer Content	Unreacted monomers can remain after curing, with implications for biocompatibility and material stability.	researchgate.netmdpi.comresearchgate.net
Interfacial Adhesion	Bond durability affected by monomer infiltration, hermetic sealing, enzymatic degradation, water sorption, and solvent evaporation.	researchgate.netresearchgate.netnih.gov
Hybrid Layer Morphology	Formation of hybrid layer and resin tags is key for micromechanical retention; morphology varies with dentin substrate characteristics.	researchgate.netresearchgate.netnih.govactaodontologicalat.complos.org
Degradation Mechanisms	Polymer hydrolysis, filler debonding, enzymatic degradation of collagen, and water sorption contribute to material and interface breakdown.	researchgate.netresearchgate.net
Material Stability	Stability evaluated under simulated oral conditions (storage, thermocycling); degradation can affect long-term performance.	researchgate.netresearchgate.netnih.govresearchgate.netunident.nonih.gov

Hydrolytic Degradation Pathways of the Resin Matrix

Hydrolytic degradation is a significant factor affecting the longevity of resin-based dental composites. Water sorption into the resin matrix can lead to the hydrolysis of ester bonds within the methacrylate-based monomers, a common component of the organic matrix in composites nih.govpocketdentistry.com. This process can plasticize the polymer chains, reducing the material's mechanical properties and potentially leading to the release of degradation products pocketdentistry.com.

Studies have shown that water can penetrate the resin matrix through diffusion into hydrophilic domains or areas of suboptimal polymerization pocketdentistry.com. The presence of water facilitates the chemical hydrolysis of ester bonds pocketdentistry.com. While general mechanisms of hydrolytic degradation in resin composites are understood, specific pathways and their extent in this compound's particular resin matrix formulation are areas of investigation. Research using techniques like FTIR and Raman spectroscopy can reveal changes in functional groups (such as carbonyl, aromatic, and siloxane bonds) within the resin matrix, indicating hydrolytic breakdown mdpi.com. One study observed minor hydrolytic degradation in Herculite Ultra XRV after exposure to Coca-Cola, as indicated by spectroscopic changes mdpi.com.

Enzymatic Influences on Material Degradation in In Vitro Systems

Enzymatic degradation, particularly by host-derived enzymes present in the oral cavity and dentin, can also contribute to the breakdown of resin composites and the adhesive interface pocketdentistry.comresearchgate.netnih.gov. Matrix metalloproteinases (MMPs) and cysteine cathepsins, found in dentin, have been implicated in the degradation of collagen fibrils within the hybrid layer, which is the interface between the composite and dentin pocketdentistry.comresearchgate.netnih.gov. While the primary target of these enzymes is the collagen matrix in dentin, their potential influence on the resin matrix components of composites in in vitro systems is a subject of research pocketdentistry.comresearchgate.net.

In vitro studies using enzymatic solutions, such as esterase, have shown that enzymatic activity can initiate directly at the surface of composites, leading to increased wear in two-body wear tests researchgate.net. This suggests that enzymes could potentially influence the degradation of the resin matrix of materials like this compound in a simulated environment researchgate.net. The extent to which specific enzymes affect the resin matrix of this compound requires further investigation, but the general principle of enzymatic influence on composite degradation in vitro has been established researchgate.net.

Formation and Identification of Degradation Products in Ex Vivo Models

The degradation of dental composites in the oral environment or ex vivo models can lead to the formation and release of various degradation products. These products can originate from the breakdown of the resin matrix, the filler particles, or the silane (B1218182) coupling agent that bonds the filler to the matrix sdi.com.au. Identifying these products is important for understanding the degradation mechanisms and potential biological implications.

Ex vivo models, which utilize extracted teeth or simulated oral environments, can help in analyzing the degradation products. Techniques such as SEM and EDS can be used to analyze changes in the elemental composition of the composite surface after exposure to various agents nih.gov. For example, EDS analysis of Herculite Ultra XRV after immersion in coffee showed a reduction in carbon and oxygen content, suggesting degradation of the organic matrix nih.gov. The specific chemical nature of the degradation products formed from this compound's resin matrix and fillers in ex vivo conditions would require more detailed chemical analysis techniques. Studies on other composites have identified degradation products arising from the hydrolysis of methacrylate (B99206) monomers pocketdentistry.com.

Microstructural Changes Under Simulated Environmental Stress

Simulated environmental stress, such as accelerated aging or exposure to aggressive media, can induce microstructural changes in dental composites, affecting their integrity and performance mdpi.comresearchgate.net.

Effects of Accelerated Aging on Microstructural Integrity

Accelerated aging studies aim to simulate the long-term effects of the oral environment in a shorter timeframe. These studies often involve thermocycling, exposure to water or other solutions, and mechanical loading researchgate.net. Such conditions can lead to water sorption, hydrolysis, and fatigue, all of which can impact the microstructure of the composite um.edu.mypocketdentistry.comresearchgate.net.

Microscopic techniques, such as Scanning Electron Microscopy (SEM), are commonly used to observe the effects of accelerated aging on the surface and internal structure of composites nih.govresearchgate.net. Accelerated aging can lead to surface roughening, crack formation, and changes in the filler-matrix interface mdpi.comresearchgate.net. While specific studies on accelerated aging effects solely on this compound's microstructure were not extensively detailed in the search results, general principles of accelerated aging effects on hybrid composites apply researchgate.net. Studies comparing Herculite XRV with other composites after exposure to beverages showed topographical changes and surface roughening, indicating microstructural alterations mdpi.com.

Filler-Matrix Interfacial Stability under Simulated Conditions

Hydrolytic degradation can attack the silane coupling agent, leading to debonding of filler particles from the matrix um.edu.mysdi.com.au. This can result in filler loss, increased surface roughness, and reduced mechanical strength um.edu.my. Studies using SEM can visualize the integrity of the filler-matrix interface and identify instances of filler debonding nih.govresearchgate.net. Exposure to acidic environments or certain chemical agents has been shown to affect the filler-matrix interface in dental composites mdpi.comnih.gov. For example, exposure to acidic fluoride (B91410) agents was shown to cause destruction of the filler-matrix interface and filler dissolution in Herculite XRV nih.gov.

Comparative Analyses of this compound with Other Restorative Materials

Comparative studies evaluate the performance of this compound against other dental restorative materials under similar controlled conditions mdpi.comresearchgate.net. These comparisons often focus on properties like degradation resistance, mechanical strength, and microstructural stability mdpi.comresearchgate.net.

Studies comparing Herculite XRV with other composite resins, such as Omnichroma, have shown variations in their behavior when exposed to challenging environments like acidic beverages mdpi.com. For instance, one study found that Herculite XRV demonstrated higher chemical stability with less pronounced spectral changes compared to Omnichroma after exposure to Coca-Cola mdpi.com. However, Omnichroma maintained better surface hardness mdpi.com. Another study noted that Herculite XR showed acceptable clinical durability in Class II restorations over a long-term follow-up compared to other materials like P-50 dtic.milnih.gov. Comparative analyses highlight that the specific composition of the resin matrix and filler technology influences the material's performance characteristics umich.edumdpi.com. While Herculite XR has been considered a gold standard for many years, newer materials with advanced filler technology, such as nanohybrids and nanofills, are also being evaluated for their properties, including polish retention and wear resistance dtic.milkerrdental.com.

Here is a table summarizing some comparative findings:

Material	Chemical Stability (Beverage Exposure)	Surface Hardness (Beverage Exposure)	Filler-Matrix Interface Stability (Acidic Fluoride)	Clinical Durability (Class II)
Herculite XRV	Higher (vs. Omnichroma) mdpi.com	Lower (vs. Omnichroma) mdpi.com	Affected nih.gov	Acceptable dtic.milnih.gov
Omnichroma	Lower (vs. Herculite XRV) mdpi.com	Higher (vs. Herculite XRV) mdpi.com	Not specified in search results	Not specified in search results
P-50 (3M ESPE)	Not specified in search results	Not specified in search results	Severely affected (vs. Herculite XRV) nih.gov	Acceptable dtic.mil

Compound Names and PubChem CIDs

Comparative In Vitro Adhesion Performance

In vitro studies have investigated the shear bond strength (SBS) of Herculite XR and related systems to dentin under different conditions and in comparison with other dental bonding agents. One study evaluated the shear bond strength of the Herculite XR system to dentin, reporting a mean SBS of 15.4 ± 3.7 MPa. This study also noted that a significant number of test specimens fractured within the dentin itself researchgate.net. Another comparative study examining various dentin bonding systems, including XR-Bond/Herculite, found that the use of an adhesive system and corresponding resin composite does not entirely eliminate microleakage when cavity margins are located in dentin researchgate.net.

Further research compared the shear bond strengths of conventional composites, such as Herculite XR, and bulk-fill composites to both healthy and periodontally-involved dentin. This study indicated that the microtensile bond strength of bulk-filled composites was higher than that of conventional composites like Herculite XR when bonded to normal dentin ecronicon.net. It was also observed that the bond strength decreased in periodontally-involved dentin, which was attributed to a decrease in mineral content ecronicon.net.

Studies have also explored the effect of surface treatments on the bond strength of composite resins like Herculite XR to dentin. For instance, research on air-abraded dentin surfaces found that air-abrasion alone resulted in reduced in vitro bond strengths compared to etched dentin prepared with a dentin adhesive and primer nih.gov. The use of a primer and adhesive after air abrasion significantly improved dentin bond strengths nih.gov.

Comparative evaluations of different generations of dental bonding agents have also included Herculite-related materials. One study compared the shear bond strength to dentin and enamel of nine dental bonding agents from three generations, utilizing Herculite Ultra resin composite cylinders bonded to treated surfaces nih.govresearchgate.net. This research found that fourth- and sixth-generation dental bonding agents generally showed stronger SBS values than seventh-generation all-in-one dental bonding agents nih.govresearchgate.net.

The repair potential of composite resins, including Herculite XRV, has also been assessed in terms of bond strength. Studies have shown that surface abrasion significantly improves the bond strength of repaired anterior composite resins, and the use of bonding agents further enhances this bond strength nih.gov.

Table 1 summarizes some comparative in vitro adhesion performance data involving this compound and other materials or conditions.

Study	Materials Compared	Substrate	Key Finding (Adhesion)
In vitro evaluation of two adhesive systems used with compomer... researchgate.net	Herculite XR system, XR-Ionomer	Dentin	Herculite XR showed a mean shear bond strength of 15.4 ± 3.7 MPa to dentin. researchgate.net
Polymerization shrinkage and microleakage in Class II cavities... researchgate.net	XR-Bond/Herculite, Gluma/Pekafill, Superlux Universal Bond 2/Superlux Solar, etc.	Dentin	Use of adhesive system and composite does not completely eliminate microleakage at dentin margins. researchgate.net
Comparison of the Bond Strength of Conventional and Bulk-Fill... ecronicon.net	Herculite XR (conventional), Tetric N ceram (bulk-fill)	Normal Dentin, Periodontally-Involved Dentin	Bulk-fill composite showed higher microtensile bond strength to normal dentin than Herculite XR. ecronicon.net Bond strength decreased in periodontally-involved dentin. ecronicon.net
Bond strength of composite to air-abraded enamel and dentin nih.gov	Herculite XRV with different surface treatments (air abrasion, etching, adhesive)	Dentin	Air abrasion alone reduced bond strength; primer and adhesive improved it. nih.gov
Comparison of Enamel and Dentin Shear Bond Strengths of Current... nih.govresearchgate.net	Herculite Ultra with various generations of dental bonding agents	Dentin	Fourth- and sixth-generation DBAs generally showed stronger SBS than seventh-generation. nih.govresearchgate.net
Bond strength of repaired anterior composite resins... nih.gov	Herculite XRV (repaired) with different surface treatments and bonding agents	Composite	Surface abrasion and bonding agents improved repair bond strength. nih.gov

Comparative Analyses of Polymerization Behavior

The polymerization behavior of dental composite resins, including Herculite XR, is a critical factor influencing their clinical performance, particularly concerning polymerization shrinkage and degree of conversion. Polymerization shrinkage can lead to stress at the tooth-restoration interface, potentially causing microleakage and marginal gap formation researchgate.netecronicon.net. The degree of conversion, which refers to the percentage of monomer molecules converted to polymer, affects the material's mechanical properties and stability aapd.org.

Studies have investigated the polymerization shrinkage of various resin composites. While direct comparative data specifically focusing on the polymerization behavior of "this compound" as a distinct entity (separate from general Herculite XR or XRV) is less prevalent in the provided search results, research on Herculite XR/XRV provides relevant insights into the behavior of this material line.

One study mentioned Herculite XR in the context of polymerization shrinkage and microleakage in Class II cavities, noting that the use of an adhesive system and corresponding resin composite does not eliminate microleakage, particularly at dentin margins researchgate.net. Another publication referenced Herculite XR in a study measuring the true linear polymerization shrinkage of unfilled resins and composites using a device called a "linometer" nih.gov.

The degree of conversion of resin composites, including Herculite-related materials, has also been studied. Research has explored the effect of resin formulation on the degree of conversion and mechanical properties aapd.org. Additionally, the influence of curing modes and light intensity on the polymerization of composite resins, such as Herculite XRV Ultra Flow, and their effect on bond strength to dentin have been investigated researchgate.net. This study found that the type of resin composite and the adhesive system had a significant influence on push-out bond strength to dentin, while the curing intensity was not statistically significant researchgate.net.

Table 2 presents some findings related to the polymerization behavior of Herculite XR and related composites from the search results.

Study	Materials Studied (including Herculite)	Aspect of Polymerization Studied	Key Finding (Polymerization)
Polymerization shrinkage and microleakage in Class II cavities... researchgate.net	XR-Bond/Herculite and other systems	Polymerization shrinkage, Microleakage	Polymerization shrinkage stress is a main issue; microleakage occurs at dentin margins despite adhesive use. researchgate.netecronicon.net
True linear polymerization shrinkage of unfilled resins and... nih.gov	Herculite XR and other resins/composites	Linear polymerization shrinkage	Herculite XR was included in a study using a linometer to measure linear polymerization shrinkage. nih.gov
Effect of Dentin Bonding Agents, Various Resin Composites and... researchgate.net	Herculite XRV Ultra Flow with different adhesive systems and curing modes	Push-out bond strength (influenced by polymerization)	Resin composite type and adhesive system significantly influenced bond strength; curing intensity did not have a significant effect. researchgate.net
Posterior Resin-based Composite: Review of the Literature aapd.org	Herculite XR/Bondlite and other composites	Polymerization shrinkage, Degree of conversion	Discusses polymerization shrinkage and degree of conversion as factors affecting clinical performance. aapd.org Mentions Herculite XR in clinical evaluations. aapd.org

It is important to note that "this compound" specifically refers to a dentin shade or variant within the Herculite XR product line, which is a composite material. The research findings often refer to the broader Herculite XR or XRV composite resins, and the specific behavior of the "Dentin" shade in isolation regarding polymerization characteristics is not distinctly detailed in the provided search snippets. However, the general principles and comparative studies on Herculite XR/XRV composites regarding polymerization shrinkage and factors influencing bond strength due to polymerization are relevant to understanding the likely behavior of the Dentin variant.

Compound Names and PubChem CIDs

Identifying specific PubChem CIDs for a complex dental composite material like "this compound" is challenging because it is a mixture of various components, including a resin matrix, filler particles, and initiators. PubChem typically provides CIDs for individual chemical compounds. The exact proprietary formulation of this compound is not publicly available with a single corresponding CID. However, the search results mention some general classes of components found in dental composites and related materials, such as Bisphenol A-Glycidyl Methacrylate (Bis-GMA), Methacrylates, and various Dentin-Bonding Agents nih.govnih.govnih.gov.

Innovations and Future Research Directions for Herculite Xr Dentin and Related Composites

Advancements in Resin Matrix and Filler Technologies Applicable to Herculite XR

Nanotechnology Integration and its Effects on Material Performance

The advent of nanotechnology has revolutionized dental composites by enabling the incorporation of nano-sized filler particles, typically less than 100 nm. iarconsortium.org This has led to the development of nanohybrid composites, such as Herculite XRV Ultra, which builds upon the legacy of the original Herculite technology. unident.nokerrdental.comkerrdental.com The integration of nanoparticles offers several distinct advantages that enhance material performance:

Improved Mechanical Properties: Nanoparticles, such as silica (B1680970) and zirconia, significantly increase the hardness, flexural strength, and wear resistance of composites. sciencescholar.us This is attributed to the high filler loading achievable with nanoparticles, which reinforces the resin matrix and improves its structural integrity. sciencescholar.us

Enhanced Aesthetics and Polishability: The small size of nanofillers results in a smoother surface, which not only improves the ability to polish the restoration to a high gloss but also helps in retaining that luster over time. unident.nocompendiumlive.com This leads to more natural-looking restorations that can closely mimic the opalescence and fluorescence of a natural tooth. kerrdental.comkerrdental.commorrismedray.ie

Reduced Polymerization Shrinkage: While not eliminating it entirely, the increased filler content made possible by nanotechnology can help to decrease polymerization shrinkage, a common issue with resin-based materials. mdpi.com

The table below summarizes the impact of nanotechnology on the performance of dental composites.

Property	Effect of Nanotechnology Integration	Supporting Research Insights
Mechanical Strength	Increased hardness and flexural strength.	Incorporation of silica and zirconia nanoparticles enhances structural integrity and fracture resistance. sciencescholar.us
Wear Resistance	Improved resistance to abrasion and attrition.	High filler loading with nanoparticles creates a more durable material. ijcmph.com
Aesthetics	Enhanced polishability and gloss retention for a more natural appearance.	Smaller particle sizes lead to a smoother surface that retains its luster. unident.nocompendiumlive.com
Handling	Optimized handling characteristics for better sculptability.	Nanofillers contribute to a non-sticky and non-slumpy consistency. henryschein.co.nz

Development of Modified Monomer Systems

The resin matrix of most contemporary dental composites is based on dimethacrylate monomers like Bis-GMA, UDMA, and TEGDMA. ekb.egpocketdentistry.com However, research is actively exploring modified monomer systems to address inherent challenges such as polymerization shrinkage and degradation.

Future developments applicable to composites like Herculite XR may include:

Low-Shrinkage Monomers: The development of ring-opening polymerization systems and other novel monomer chemistries aims to significantly reduce the stress caused by polymerization shrinkage, which can lead to marginal gaps and secondary caries. nih.govnumberanalytics.com

Hydrolytically Stable Monomers: Creating monomers that are more resistant to degradation from oral fluids and enzymes can enhance the long-term durability of the restoration. saremco.ch

Bioactive Monomers: Incorporating monomers with antibacterial or remineralizing capabilities could help to inhibit the growth of harmful bacteria and promote the health of the surrounding tooth structure. iarconsortium.orgmdpi.com

Exploring Self-Repairing and Stimuli-Responsive Material Concepts

A forward-looking area of research is the development of "smart" dental materials that can actively respond to their environment.

Self-Healing Composites: One of the primary reasons for the failure of dental restorations is fracture due to microcracks. radboudumc.nl Research into self-healing composites involves embedding microcapsules containing a healing agent within the resin matrix. cnrs.frmdpi.com When a crack forms, it ruptures the microcapsules, releasing the agent to polymerize and repair the damage. cnrs.frnih.gov Studies have shown that this mechanism can recover a significant portion of the material's original fracture toughness. nih.gov

Stimuli-Responsive Materials: These materials are designed to react to specific triggers in the oral environment, such as changes in pH. mdpi.comresearchgate.net For example, a composite could be engineered to release fluoride (B91410) or other therapeutic ions when the pH drops due to bacterial acid production, helping to prevent caries. temple.edu While still in the early stages, these concepts hold the potential to create restorations that are not just passive fillers but active participants in maintaining oral health. mdpi.comresearchgate.net

The following table outlines the mechanisms and potential benefits of these advanced material concepts.

Concept	Mechanism	Potential Benefits
Self-Repairing	Microcapsules containing a healing agent are embedded in the resin. Cracks rupture the capsules, releasing the agent to polymerize and fill the void. cnrs.frnih.gov	Increased longevity of restorations by repairing microcracks before they lead to catastrophic failure. radboudumc.nlmdpi.com
Stimuli-Responsive	The material is designed to change its properties or release therapeutic agents in response to environmental cues like pH changes. mdpi.comtemple.edu	Active prevention of secondary caries and enhanced therapeutic effects. temple.edufrontiersin.org

Refinements in Degradation Resistance Strategies

The oral cavity is a harsh environment, and the long-term success of a composite restoration depends on its ability to resist degradation. austinpublishinggroup.com Degradation can occur through mechanical wear and chemical breakdown from saliva and bacterial enzymes. austinpublishinggroup.com

Strategies to improve degradation resistance include:

Improved Filler-Matrix Coupling: The use of advanced silane (B1218182) coupling agents creates a stronger bond between the filler particles and the resin matrix. This prevents water from penetrating the interface and weakening the material. nih.gov

More Hydrophobic Resin Matrices: Developing resin formulations that absorb less water can reduce the plasticizing effect that softens the composite over time and makes it more susceptible to wear. austinpublishinggroup.com

Incorporation of Enzyme Inhibitors: Adding agents that inhibit the activity of collagen-degrading enzymes (matrix metalloproteinases) found in dentin can help preserve the integrity of the adhesive bond between the restoration and the tooth. mdpi.com

Advanced Modeling and Simulation Approaches in Material Science (e.g., Finite Element Analysis)

Computational tools are becoming increasingly important in the development and evaluation of dental materials. Finite Element Analysis (FEA) is a powerful simulation technique that can predict how a restorative material will behave under the stresses of chewing.

By creating detailed 3D models, researchers can:

Analyze stress distribution within a restoration and at the tooth-restoration interface.

Predict areas that are at high risk for fracture.

Optimize cavity designs and material properties to improve clinical performance.

Machine learning models are also being developed to predict the performance of dental composites based on their composition, helping to guide the design of new materials with improved durability. nih.gov

Methodological Innovations for Comprehensive Material Evaluation

The clinical success of a dental composite is dependent on a wide range of properties that must be thoroughly evaluated. Innovations in evaluation methodologies are crucial for understanding the long-term performance of materials like Herculite XR Dentin.

Standardized Aging Protocols: Developing standardized methods for artificially aging composites in the laboratory is essential for predicting their long-term clinical stability. This involves simulating the effects of moisture, temperature fluctuations, and mechanical loading. mdpi.com

Advanced Imaging and Analysis: Techniques such as intraoral scanning and 3D analysis software allow for precise, non-invasive evaluation of wear patterns and material loss over time in a clinical setting. uzh.ch

Comprehensive Assessment Criteria: Clinical evaluations are moving beyond simple pass/fail criteria to more detailed assessments of factors like marginal integrity, color stability, surface texture, and the health of surrounding tissues. uib.noresearchgate.net

The table below highlights some of the innovative evaluation methods being employed.

Evaluation Method	Description	Purpose
Accelerated Aging Tests	Subjecting materials to conditions (e.g., chemical solutions, thermocycling) that speed up degradation processes. mdpi.com	To predict long-term durability and identify weaknesses in material formulation.
Intra-oral Scanning	Using digital scanners to create 3D models of restorations in the mouth over time. uzh.ch	To precisely measure wear and changes in anatomical form under real-world conditions.
Finite Element Analysis (FEA)	A computational method for simulating stress and strain within a restored tooth.	To optimize material properties and restoration design for improved fracture resistance.
Machine Learning Models	Using algorithms to predict material properties based on compositional data. nih.gov	To accelerate the development of new and improved dental composites.

Conclusion and Research Perspectives

Synthesis of Key Academic Findings on Herculite XR Dentin

Scholarly research has primarily focused on the mechanical and bonding properties of this compound. Studies have consistently demonstrated its high strength and durability, making it a reliable choice for both anterior and posterior restorations. ontosight.aikerrdental.com

A notable aspect of Herculite XR is its composition, which includes approximately 79% inorganic filler by weight with an average particle size of 0.6 µm. kerrdental.comkerrdental.com This composition contributes to its favorable handling characteristics, allowing for precise anatomical shaping without slumping. kerrdental.com

Research on the bonding effectiveness of this compound has yielded significant insights. A laboratory study determined the shear bond strength of Herculite XR to dentin to be 15.4 +/- 3.7 MPa. nih.gov In the same study, a significant number of test specimens fractured within the dentin itself, indicating a strong bond between the restorative material and the tooth structure. nih.gov Furthermore, when used with a glass ionomer liner (XR-Ionomer), microleakage was significantly reduced. nih.gov

Clinical evaluations have also provided positive long-term data. A two-year clinical trial of Class I restorations showed that Herculite XR demonstrated good color stability and marginal adaptation. researchgate.net Another study with a 22-year follow-up on posterior restorations highlighted the long-term reliability and durability of Herculite XR. nih.gov

Interactive Data Table: Key Research Findings on this compound

Research Focus	Key Finding	Source
Shear Bond Strength to Dentin	15.4 +/- 3.7 MPa	nih.gov
Microleakage	Significantly reduced when used with XR-Ionomer liner	nih.gov
Clinical Performance (2-year)	Good color stability and marginal adaptation in Class I restorations	researchgate.net
Long-term Clinical Performance (22-year)	Proven reliability and durability in posterior restorations	nih.gov
Composition	Approx. 79% inorganic filler (by weight), 0.6µm average particle size	kerrdental.comkerrdental.com

Identification of Remaining Knowledge Gaps and Future Research Priorities

Despite the extensive research on this compound, several areas warrant further investigation to build upon the existing knowledge base.

Long-term Performance in Diverse Clinical Scenarios: While long-term studies exist, more research is needed to evaluate the performance of this compound in a wider range of clinical situations, particularly in large restorations and areas subjected to high masticatory forces. ontosight.ai

Interaction with Modern Adhesive Systems: The field of dental adhesives is continually evolving. Future studies should focus on the interaction and bond durability of this compound with the latest generations of universal and self-etching adhesive systems. researchgate.net Research has shown that the type of adhesive system can significantly influence the push-out bond strength of resin composites. researchgate.net

Biocompatibility and Bio-interactivity: Further long-term in-vivo research is needed to fully understand the biocompatibility of this compound and its potential for bio-interactivity, such as ion release and its effect on the surrounding tooth structure.

Comparative Studies with Newer Nanohybrid and Bulk-Fill Composites: The introduction of newer composite materials, such as nanohybrid and bulk-fill composites, necessitates comparative studies to evaluate the relative performance of this compound in terms of wear resistance, polishability, and handling. ecronicon.netmatrixdental.com.au

Theoretical and Methodological Contributions to the Field of Dental Materials Science

The development and subsequent research on this compound have made notable contributions to the broader field of dental materials science.

Advancement of Microhybrid Technology: Herculite XR was at the forefront of microhybrid composite technology. The research and clinical success of this material helped to establish the viability and benefits of using a combination of different-sized filler particles to optimize both strength and aesthetics in a single restorative material. kerrdental.comkerrdental.com

Foundation for Future Composite Development: The long-standing clinical data and performance of Herculite XR have provided a valuable benchmark for the development of subsequent generations of composite resins. nih.gov Newer materials, such as Herculite XRV Ultra, have built upon the legacy of the original Herculite XR, incorporating nanotechnology to further enhance aesthetics and handling. matrixdental.com.aupattersondental.comunident.no

Understanding of Bonding to Dentin: Studies involving Herculite XR have contributed significantly to the understanding of resin-dentin bonding. Research on its bond strength, failure modes, and microleakage has provided valuable insights into the mechanisms of adhesion and the factors that influence the longevity of composite restorations. nih.govresearchgate.net This has, in turn, influenced the development of more effective bonding protocols and adhesive systems.

Q & A

Q. What are the key physicochemical properties of Herculite XR Dentin that influence its clinical performance in restorative dentistry?

this compound is an ultrafine hybrid composite resin with an organic matrix containing dimethacrylates and trimethacrylates, characterized by an average filler particle size of 0.6 µm. Critical properties include its water absorption rate (higher than Visiomolar but lower than Clearfil Ray) and polymerization shrinkage (mitigated by high filler loading). Researchers should quantify these properties using standardized ISO 4049 protocols for water sorption and ASTM F2183 for shrinkage stress analysis. Comparative studies should include control materials like Visiomolar to contextualize results .

Q. How do researchers standardize experimental protocols for evaluating the bond strength of this compound to dentin substrates?

Shear bond strength (SBS) testing requires standardized dentin surface preparation (e.g., flat dentin surfaces at a depth of 2 mm), adhesive application per manufacturer guidelines, and composite placement in increments. Thermocycling (5,000 cycles between 5–55°C) simulates aging. Nonparametric statistical methods (e.g., Kruskal-Wallis, Mann-Whitney U) are recommended for non-normally distributed data, as shown in studies reporting mean SBS values of 14.42 ± 4.34 MPa for Herculite XRV Ultra .

Q. What methodological considerations are critical when assessing color stability and shade matching of this compound in vitro?

Use spectrophotometric analysis (CIELab* system) to measure color differences (ΔE) under controlled lighting. The bilaminar technique (Concept 1) employs enamel and dentin composites of identical shades. Studies should report translucency parameters (e.g., contrast ratio) and compare results against perceptibility (ΔE 1.2) and acceptability (ΔE 2.7) thresholds, as demonstrated in shade selection programs using Herculite Ultra dentin shades .

Advanced Research Questions

Q. How can contradictory findings regarding water absorption rates in this compound compared to other composites be resolved through experimental design?

Discrepancies in water absorption data (e.g., Herculite XR vs. Visiomolar) may arise from variations in curing protocols or storage conditions. Researchers should standardize specimen dimensions (e.g., 15 mm diameter × 1 mm thickness), immersion duration (e.g., 30 days in distilled water at 37°C), and gravimetric measurement intervals. Control groups must include materials with known absorption rates (e.g., Clearfil Ray) to validate methodology .

Q. What statistical approaches are recommended for analyzing non-normally distributed mechanical performance data in this compound studies?

For skewed datasets (e.g., flexural strength, SBS), nonparametric tests like Kruskal-Wallis with post-hoc Dunn’s test are appropriate. In studies comparing Herculite XRV Ultra with bulk-fill composites, Mann-Whitney U tests effectively identified significant differences (p < 0.05) in bond strength. Report effect sizes (e.g., Cohen’s d) to contextualize clinical relevance .

Q. How do variations in adhesive systems and flowable liner applications affect the interfacial integrity of this compound restorations?

Experimental designs should test adhesive compatibility (e.g., Solobond M vs. Clearfil SE Bond) and evaluate the role of flowable liners (e.g., Grandio SO Heavy Flow) as interfacial stress relievers. Microtensile bond strength (μTBS) testing with stick specimens (1 mm² bonding area) and failure mode analysis (adhesive vs. cohesive) can reveal interfacial performance. Studies show that liner application increases μTBS by 18% in thermocycled specimens .

Methodological Resources

• Data Analysis : Use SPSS or R for nonparametric tests, citing Shapiro-Wilk results for normality checks .
• Color Stability : Reference CIEDE2000 equations and spectrophotometer calibration protocols from ASTM E308-22 .
• Experimental Reproducibility : Archive search strings and protocols on platforms like searchRxiv to ensure transparency and obtain DOIs for citation .